Cas no 61198-47-8 (2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-)
61198-47-8 structure
Product Name:2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-
CAS No:61198-47-8
MF:C7H12O2
MW:128.168982505798
CID:488796
PubChem ID:12279382
Update Time:2025-04-19
2H-Pyran-2-one, 4-ethyltetrahydro-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-
- (4S)-4-ethyloxan-2-one
- 61198-47-8
- DTXSID50483905
- CTK2E5118
-
- Inchi: 1S/C7H12O2/c1-2-6-3-4-9-7(8)5-6/h6H,2-5H2,1H3/t6-/m0/s1
- InChI Key: YPDDZGPRXUBSCX-LURJTMIESA-N
- SMILES: O1C(C[C@@H](CC)CC1)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-Pyran-2-one, 4-ethyltetrahydro-, (S)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
61198-47-8 (2H-Pyran-2-one, 4-ethyltetrahydro-, (S)-) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 4166-53-4(4-methyloxane-2,6-dione)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 542-28-9(δ-Valerolactone)
- 557-00-6(propyl isovalerate)
- 4160-82-1(3,3-Dimethylglutaric anhydride)
- 2035-99-6(Isopentyl octanoate)
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